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Compound of Interest

Compound Name: TBC3711

Cat. No.: B1681942

Audience: Researchers, scientists, and drug development professionals.
Introduction

TBC3711 is a potent and highly selective antagonist of the Endothelin A (ETA) receptor.[1] It is
a small molecule investigated for its therapeutic potential in endothelin-mediated disorders
such as pulmonary hypertension and congestive heart failure.[1] As a key modulator in the
endothelin signaling pathway, precise and consistent preparation of TBC3711 for in vitro and in
vivo studies is critical for reproducible experimental outcomes. Dimethyl sulfoxide (DMSO) is
the recommended solvent for reconstituting TBC3711 due to its high solubilizing capacity for
organic compounds.[2] This document provides a detailed protocol for the preparation, storage,
and handling of a TBC3711 stock solution in DMSO.

Data Presentation

Quantitative data for TBC3711 and its storage conditions are summarized below for easy
reference.

Table 1: Chemical and Physical Properties of TBC3711
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Property Value

N-(2-acetyl-4,6-dimethylphenyl)-3-(N-(3,4-
Chemical Name dimethylisoxazol-5-yl)sulfamoyl)thiophene-2-

carboxamide

CAS Number 349453-49-2
Molecular Formula C20H21N30s5S2
Molecular Weight 447.52 g/mol
Appearance Solid powder
Solubility Soluble in DMSO

Data sourced from MedKoo Biosciences.[2]

Table 2: Recommended Storage and Stability

Form Storage Temperature Shelf Life
Solid Powder -20°C >2 years
In Solvent (DMSO) -80°C ~1 year

Data sourced from TargetMol and MedKoo Biosciences.[1][2] It is recommended to aliquot the
stock solution to avoid repeated freeze-thaw cycles.

Experimental Protocols

Materials and Equipment
e TBC3711 solid powder (CAS: 349453-49-2)

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
» Analytical balance

e Microcentrifuge tubes or cryogenic vials (amber or wrapped in foil)
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Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

e Always handle TBC3711 and DMSO in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE. DMSO is readily absorbed through the skin and can carry dissolved
compounds with it.

o Consult the Safety Data Sheet (SDS) for TBC3711 and DMSO before handling.

Protocol for Preparing a 10 mM TBC3711 Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution, a commonly used
concentration for in vitro assays.

Step 1: Calculation of Required Mass
To prepare a desired volume of a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Volume (mL) x 10 mM x Molecular Weight (447.52 g/mol ) / 1000

Example Calculation for 1 mL of 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x
447.52 g/mol x (1 L /1000 mL) x (1000 mg/ 1 g) Mass (mg) = 4.4752 mg

Step 2: Weighing the Compound
o Place a sterile microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh out the calculated mass (e.g., 4.48 mg) of TBC3711 powder directly into the
tube.
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Step 3: Reconstitution

e Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the
TBC3711 powder. For the example above, add 1.0 mL of DMSO.

o Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely
dissolved. A clear solution should be observed.

e If dissolution is slow, briefly sonicate the tube in a water bath until the solution is clear.
Step 4: Storage

» Dispense the stock solution into small, single-use aliquots (e.g., 10-20 pL) in sterile, light-
protected cryogenic vials or microcentrifuge tubes.

o Clearly label each aliquot with the compound name (TBC3711), concentration (10 mM in
DMSO), and the date of preparation.

» Store the aliquots at -80°C for long-term stability (up to one year).[1] For short-term storage
(days to weeks), aliquots can be kept at -20°C.[2]

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the TBC3711 stock solution.
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Workflow for TBC3711 Stock Solution Preparation.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1681942?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Signaling Pathway

TBC3711 acts by selectively blocking the Endothelin A (ETA) receptor, thereby inhibiting the
downstream signaling cascade initiated by Endothelin-1 (ET-1).

Inhibitory Action of TBC3711 on the Endothelin Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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